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Compound of Interest

Compound Name: SS-208

Cat. No.: B611004 Get Quote

For Immediate Reference by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of SS-208
(also known as AVS100), a selective HDAC6 inhibitor. All personnel must review this guide

before commencing any work with this compound. A comprehensive Safety Data Sheet (SDS)

should be obtained from the supplier and reviewed in detail prior to handling.

Hazard Identification and Personal Protective
Equipment (PPE)
SS-208 is a potent bioactive compound and should be handled with care.[1] While a specific

public Safety Data Sheet (SDS) is not readily available, the compound should be treated as

hazardous.[1] The following table outlines the required personal protective equipment (PPE) for

handling SS-208.
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PPE Category Minimum Requirement Specific Recommendations

Eye and Face Protection
Safety glasses with side

shields

For procedures with a risk of

splashing, a face shield should

be worn in addition to safety

glasses.

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice. Change gloves

immediately if contaminated.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn at all times.

For larger quantities or

procedures with a high risk of

splashes, a chemical-resistant

apron is recommended.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

For procedures that may

generate dust or aerosols, or

when handling larger

quantities, a properly fitted

NIOSH-approved respirator is

necessary.

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of SS-208 and ensure the

safety of laboratory personnel.

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure the work area is clean and uncluttered. A chemical

fume hood should be used for all procedures involving the weighing and dissolving of SS-
208.

Weighing: Weigh the solid compound in a chemical fume hood. Use appropriate tools to

minimize the generation of dust.
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Dissolving: SS-208 is soluble in organic solvents such as DMSO and ethanol.[1] Prepare

solutions in a chemical fume hood.

Use in Experiments: When adding SS-208 to cell cultures or animal models, use appropriate

containment measures to avoid exposure.

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol) followed by a cleaning agent.

Storage
Compound Form Storage Condition Notes

Solid
Store at -20°C in a tightly

sealed container.

Protect from light and

moisture.

Solutions
Prepare fresh solutions for

each use.

If short-term storage is

necessary, store at -20°C or

-80°C in airtight vials. Avoid

repeated freeze-thaw cycles.

Disposal Plan
All waste containing SS-208 must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Solid SS-208
Collect in a clearly labeled, sealed container for

hazardous waste.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Liquid Waste (e.g., unused solutions)
Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Experimental Workflow for Handling SS-208
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The following diagram illustrates the standard workflow for handling SS-208 in a laboratory

setting.
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Figure 1. Standard operational workflow for handling SS-208.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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